Oxathiirane
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Overview
Description
Oxathiirane is a three-membered heterocyclic compound containing one oxygen atom, one sulfur atom, and one carbon atom
Preparation Methods
The synthesis of oxathiirane is typically achieved through photochemical rearrangement. One common method involves the photochemical rearrangement of sulfine (thiocarbonyl S-oxide) using light at 313 ± 10 nm in an argon matrix at 11 K . This process results in the formation of this compound, which can be characterized by its vibrational frequencies.
Chemical Reactions Analysis
Oxathiirane undergoes several types of chemical reactions, including:
Oxidation: this compound can be oxidized to form sulfoxides and sulfones.
Reduction: It can be reduced to form thiols and other sulfur-containing compounds.
Substitution: this compound can participate in substitution reactions, where the sulfur or oxygen atom is replaced by other atoms or groups.
Common reagents used in these reactions include calcium hypochlorite, sodium periodate, and elemental chlorine . The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Oxathiirane has several applications in scientific research, including:
Chemistry: It is used as an intermediate in sulfur transfer reactions and in the study of photochemical processes.
Biology: this compound derivatives are studied for their potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore the potential medicinal applications of this compound and its derivatives.
Industry: this compound is used in the synthesis of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of oxathiirane involves its high reactivity and ability to undergo various chemical transformations. The compound’s effects are primarily due to its ability to participate in sulfur transfer reactions and its interactions with other molecules through oxidation, reduction, and substitution processes .
Comparison with Similar Compounds
Oxathiirane is unique compared to other similar compounds due to its three-membered ring structure and the presence of both sulfur and oxygen atoms. Similar compounds include:
Dioxirane: Contains two oxygen atoms and one carbon atom.
Thiirane: Contains one sulfur atom and two carbon atoms.
Oxirane: Contains one oxygen atom and two carbon atoms.
These compounds share some reactivity patterns with this compound but differ in their specific chemical properties and applications .
Properties
CAS No. |
53283-22-0 |
---|---|
Molecular Formula |
CH2OS |
Molecular Weight |
62.09 g/mol |
IUPAC Name |
oxathiirane |
InChI |
InChI=1S/CH2OS/c1-2-3-1/h1H2 |
InChI Key |
FAIFRTLETMUYIX-UHFFFAOYSA-N |
Canonical SMILES |
C1OS1 |
Origin of Product |
United States |
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